Cas no 2803828-92-2 (3-(tert-butoxy)carbonyl-1H,2H,2aH,3H,7bH-cyclobutabindole-2a-carboxylic acid)

• Product Name: 3-(tert-butoxy)carbonyl-1H,2H,2aH,3H,7bH-cyclobutabindole-2a-carboxylic acid
• CAS No: 2803828-92-2
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 5666308
• PubChem ID: 165605070
• Update Time: 2025-05-30

3-(tert-butoxy)carbonyl-1H,2H,2aH,3H,7bH-cyclobutabindole-2a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Not Yet Assigned
• 3-(tert-butoxy)carbonyl-1H,2H,2aH,3H,7bH-cyclobutabindole-2a-carboxylic acid

• Inchi： 1S/C16H19NO4/c1-15(2,3)21-14(20)17-12-7-5-4-6-10(12)11-8-9-16(11,17)13(18)19/h4-7,11H,8-9H2,1-3H3,(H,18,19)
• InChI Key： JOIVRFVHXUNINA-UHFFFAOYSA-N
• SMILES： O=C(N1C2(C(CC2)C2C1=CC=CC=2)C(O)=O)OC(C)(C)C

Additional information on 3-(tert-butoxy)carbonyl-1H,2H,2aH,3H,7bH-cyclobutabindole-2a-carboxylic acid

Introduction to 3-(tert-butoxy)carbonyl-1H,2H,2aH,3H,7bH-cyclobutabindole-2a-carboxylic acid (CAS No. 2803828-92-2)

3-(tert-butoxy)carbonyl-1H,2H,2aH,3H,7bH-cyclobutabindole-2a-carboxylic acid, identified by its CAS number 2803828-92-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, specifically featuring a cyclobutabindole core structure, which is known for its potential biological activity and structural versatility. The presence of a tert-butoxy carbonyl (Boc) group at the 3-position and a carboxylic acid moiety at the 2a-position introduces unique functional properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The cyclobutabindole scaffold is a privileged structure in drug discovery due to its ability to mimic the conformational flexibility of natural products and its potential to interact with various biological targets. The 1H,2H,2aH,3H,7bH-cyclobutabindole system itself has been studied for its pharmacological properties, including interactions with serotonin receptors and other neurotransmitter systems. The introduction of the Boc group serves as an essential protecting group in peptide synthesis and drug development, ensuring stability during synthetic transformations while allowing for selective deprotection at later stages.

In recent years, there has been growing interest in developing novel therapeutic agents based on modified cyclobutabindole derivatives. The compound 3-(tert-butoxy)carbonyl-1H,2H,2aH,3H,7bH-cyclobutabindole-2a-carboxylic acid has been explored in several research studies for its potential applications in treating neurological disorders and other diseases. Its structural features make it a promising candidate for further derivatization and optimization to enhance binding affinity and selectivity towards specific biological targets.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. The carboxylic acid functionality at the 2a-position allows for further derivatization via esterification, amidation, or other coupling reactions, enabling the creation of diverse pharmacophores. Additionally, the Boc group provides stability during synthetic processes and can be removed under mild acidic conditions when desired.

Recent advancements in computational chemistry have also highlighted the potential of 3-(tert-butoxy)carbonyl-1H,2H,2aH,3H,7bH-cyclobutabindole-2a-carboxylic acid as a scaffold for drug design. Molecular docking studies have shown that derivatives of this compound can effectively interact with receptors involved in pain modulation and neurodegenerative diseases. These findings have spurred further investigation into its pharmacological profile and have opened new avenues for therapeutic development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as Boc protection and carboxylation. The use of advanced catalytic systems has improved the efficiency of these reactions, making it more feasible to produce larger quantities for research purposes.

From a regulatory perspective, 3-(tert-butoxy)carbonyl-1H,2H,2aH,3H,7bH-cyclobutabindole-2a-carboxylic acid (CAS No. 2803828-92-2) is subject to standard chemical safety protocols due to its reactive functional groups. Proper handling procedures are essential to ensure safety during storage and transportation. While it does not fall under any specific hazardous or controlled substance classifications under current regulations, researchers must adhere to good laboratory practices (GLP) when working with this compound.

The future prospects for this compound are promising as more research unfolds into its potential applications. Ongoing studies are focused on exploring its interactions with various biological targets and optimizing synthetic methodologies for scalable production. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in harnessing the therapeutic potential of cyclobutabindole derivatives like 3-(tert-butoxy)carbonyl-1H,2H,2aH,3H,7bH-cyclobutabindole-2a-carboxylic acid.

In conclusion,3-(tert-butoxy)carbonyl-1H,2H,2aH,3H,7bH-cyclobutabindole-2a-carboxylic acid represents a significant advancement in pharmaceutical chemistry due to its structural complexity and functional versatility. Its role as an intermediate in drug development underscores its importance in medicinal research. As scientific understanding continues to evolve,CAS No. 2803828-92-2 will undoubtedly remain a cornerstone compound in the quest for novel therapeutic agents.